Cas no 53279-72-4 (HTBA)

HTBA structure

Product Name:HTBA

CAS No:53279-72-4

MF:C₇H₃I₃O₃

MW:515.810339212418

MDL:MFCD00020305

CID:89754

PubChem ID:96627

Update Time:2025-04-18

HTBA Chemical and Physical Properties

Names and Identifiers

- 3-Hydroxy-2,4,6-triiodobenzoic acid
- 2,4,6-Triiodo-3-hydroxybenzoic acid
- HTBA
- UNII-J4K8R33GPH
- SY023825
- H-4600
- 3-Hydroxy-2,4,6-triiodobenzoicacid
- NSC82352
- NSC 82352
- AM20040647
- J4K8R33GPH
- MFCD00020305
- C7H3I3O3
- AKOS005447542
- NSC-82352
- AS-62178
- A7751
- HTBA;2,4,6-triiodo-3-hydroxybenzoic acid;Benzoic acid, 3-hydroxy-2,4,6-triiodo-
- Benzoic acid, 3-hydroxy-2,4,6-triiodo-
- SCHEMBL126187
- J-610022
- 3-Hydroxy-2,4,6-triiodobenzoic acid (HTBA)
- FT-0615801
- HY-15919
- AC-25831
- BCP31460
- 53279-72-4
- RB3061
- NS00032703
- DTXSID70201401
- EINECS 258-457-9
- STK374504
- DTXCID30123892
- GIAVHGFPMPSIFI-UHFFFAOYSA-N
- DB-050583
- MDL： MFCD00020305
- Inchi： 1S/C7H3I3O3/c8-2-1-3(9)6(11)5(10)4(2)7(12)13/h1,11H,(H,12,13)
- InChI Key： GIAVHGFPMPSIFI-UHFFFAOYSA-N
- SMILES： IC1C(=C(C=C(C=1C(=O)O)I)I)O
- BRN： 2113494

Computed Properties

Exact Mass: 515.72200
Monoisotopic Mass: 515.722
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 211
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 57.5A^2
Surface Charge: 0
Tautomer Count: 3
XLogP3: 3

Experimental Properties

Color/Form: powder
Density: 3.095
Melting Point: 211-215°C
Boiling Point: 389.2°C at 760 mmHg
Flash Point: 189.2°C
Solubility: 生物体外In Vitro:DMSO溶解度≥ 33 mg/mL(63.98 mM)*"≥" means soluble可溶, but saturation unknown溶解度未知.
PSA: 57.53000
LogP: 2.90420
Sensitiveness: Light Sensitive
Solubility: Not determined

HTBA Security Information

Signal Word：Danger
Hazard Statement： H302-H315-H318-H335
Warning Statement： P261-P280-P301+P312-P302+P352-P304+P340-P305+P351+P338-P310
Hazard Category Code： 20/21/22-36/37/38-41-37/38-22
Safety Instruction： S22-S26-S36/37/39
Hazardous Material Identification：
HazardClass：8
PackingGroup：Ⅲ
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases：R36/37/38
Safety Term：S26;S36

HTBA Customs Data

HS CODE：2918290000
Customs Data：

China Customs Code:
2918290000

Overview:

2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food

Summary:

HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

HTBA Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-15919-10mM*1mLinDMSO	HTBA	53279-72-4	99.71%	10mM*1mLinDMSO	￥500	2023-07-26
MedChemExpress	HY-15919-100mg	HTBA	53279-72-4	99.71%	100mg	￥450	2024-05-22
MedChemExpress	HY-15919-500mg	HTBA	53279-72-4	99.71%	500mg	￥650	2024-05-22
Fluorochem	001444-1g	3-Hydroxy-2,4,6-triiodobenzoic acid	53279-72-4	95%	1g	￡15.00	2022-03-29
BAI LING WEI Technology Co., Ltd.	464916-1G	3-Hydroxy-2,4,6-triiodobenzoic acid, 98%	53279-72-4	98%	1G	￥ 86	2022-04-26
BAI LING WEI Technology Co., Ltd.	464916-5G	3-Hydroxy-2,4,6-triiodobenzoic acid, 98%	53279-72-4	98%	5G	￥ 340	2022-04-26
BAI LING WEI Technology Co., Ltd.	464916-25G	3-Hydroxy-2,4,6-triiodobenzoic acid, 98%	53279-72-4	98%	25G	￥ 1166	2022-04-26
Apollo Scientific	BIH6065-1g	3-Hydroxy-2,4,6-triiodobenzoic acid	53279-72-4	>97%	1g	£19.00	2023-09-01
Apollo Scientific	BIH6065-5g	3-Hydroxy-2,4,6-triiodobenzoic acid	53279-72-4	>97%	5g	£63.00	2023-09-01
Apollo Scientific	BIH6065-25g	3-Hydroxy-2,4,6-triiodobenzoic acid	53279-72-4	97+%	25g	£124.00	2025-02-19

HTBA Production Method

HTBA Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:53279-72-4)3-HYDROXY-2,4,6-TRIIODOBENZOIC ACID

Order Number:LE5707

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 11:47

Price ($):discuss personally

Email:18501500038@163.com

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4. Enabling non-flammable Li-metal batteries via electrolyte functionalization and interface engineering†

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